Cas no 41126-15-2 (Methyl 4-cyanobutanoate)

• Product Name: Methyl 4-cyanobutanoate
• CAS No: 41126-15-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD12168338
• CID: 2083862
• Update Time: 2025-04-21

Methyl 4-cyanobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Cyanobutanoate
• Butanoic acid, 4-cyano-, methyl ester
• Methyl4-Cyanobutanoate
• methyl 4-cyanobutyrate
• Methyl-4-cyano-butanoat
• UKLXOVLDIFDCED-UHFFFAOYSA-N
• 4-Cyanobutanoic acid methyl ester
• 7069AJ
• TRA0050902
• SY025759
• AB0061632
• Z1993523176
• Methyl 4-cyanobutanoate

• MDL： MFCD12168338
• Inchi： 1S/C6H9NO2/c1-9-6(8)4-2-3-5-7/h2-4H2,1H3
• InChI Key： UKLXOVLDIFDCED-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC#N)=O

Computed Properties

• Exact Mass: 127.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• XLogP3: 0.4
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09000
• LogP: 0.85328

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters